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Compound of Interest

Compound Name: Tetrahydroxyquinone

Cat. No.: B1258521 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This document provides immediate, essential safety and

logistical information for the handling of Tetrahydroxyquinone, including personal protective

equipment (PPE) guidelines, operational procedures, and disposal plans.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Tetrahydroxyquinone is provided in

the table below. Understanding these properties is a critical first step in safe handling.
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Property Value

CAS Number 319-89-1

Molecular Formula C₆H₄O₆

Molecular Weight 172.09 g/mol [1]

Melting Point 300°C[2][3]

Boiling Point 370.6°C at 760 mmHg[3]

Appearance Solid[3]

Stability
Stable under normal temperatures and

pressures.[2]

Incompatibilities Strong oxidizing agents, strong bases.[2]

Hazardous Decomposition Products
Carbon monoxide, irritating and toxic fumes and

gases, carbon dioxide.[2]

Hazard Identification and Personal Protective
Equipment (PPE)
Tetrahydroxyquinone is classified as harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[1][3][4] Therefore, strict adherence to

PPE guidelines is mandatory.

Engineering Controls:

Use only in a well-ventilated area, preferably in a chemical fume hood.[2][3][4]

Ensure a safety shower and eyewash station are readily accessible.[3]

Personal Protective Equipment:
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PPE Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[2]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][3]

Respiratory Protection

If ventilation is inadequate, follow OSHA

respirator regulations found in 29 CFR 1910.134

or European Standard EN 149.[2]

Operational Procedures for Safe Handling
Adherence to the following procedural steps is crucial for minimizing exposure and ensuring a

safe laboratory environment.

General Handling:

Wash hands thoroughly after handling.[2][3][4]

Avoid contact with eyes, skin, and clothing.[2]

Do not eat, drink, or smoke when using this product.[3]

Avoid generating dust.[2][5]

Keep the container tightly closed when not in use.[2]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[2]

Store in a tightly closed container.[2]

Store locked up.[3][4]
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Emergency Procedures
First Aid Measures:

Exposure Route First Aid Protocol

In case of eye contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Continue

rinsing. Get medical aid.[2][3][5]

In case of skin contact

Flush skin with plenty of soap and water.

Remove contaminated clothing and wash it

before reuse. Get medical aid if irritation

develops or persists.[2][3]

If inhaled

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[3][5]

If swallowed

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Get

medical aid.[2][5]

Spill and Disposal Plan:

A systematic approach to spill cleanup and waste disposal is essential. The following workflow

outlines the necessary steps.
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Spill Detected

Immediate Actions

Cleanup Procedure

Disposal

Spill of Tetrahydroxyquinone Detected

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Ensure Adequate Ventilation

Contain the Spill

Carefully Sweep or Vacuum Up Solid Material

Place into a Suitable, Labeled Disposal Container

Clean Spill Area with Soap and Water

Dispose of Container and Contaminated Materials
in Accordance with Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: Workflow for Tetrahydroxyquinone Spill Response.
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Spill Cleanup Protocol:

Ensure proper personal protective equipment is worn as indicated in the PPE section.[2][5]

Provide ventilation.[2][5]

Vacuum or sweep up the material and place it into a suitable, labeled disposal container.[2]

[5]

Avoid generating dusty conditions.[2][5]

Clean up spills immediately.[2][5]

Disposal:

Dispose of waste in a manner consistent with federal, state, and local regulations.[2] All

chemical waste should be disposed of in accordance with local regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1258521#personal-protective-equipment-for-
handling-tetrahydroxyquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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